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Introduction
Death-Associated Protein Kinase (DAPK) is a calcium/calmodulin-regulated serine/threonine

kinase that plays a crucial role in multiple cell death pathways, including apoptosis and

autophagy.[1] Its involvement in various cellular processes makes it a significant target in drug

discovery, particularly for cancer and neurodegenerative diseases. This document provides

detailed application notes and protocols for utilizing a specific DAPK substrate peptide in cell-

based assays to screen for and characterize DAPK inhibitors.

The synthetic peptide, with the sequence KKRPQRRYSNVF, is a known substrate for DAPK

with a Michaelis constant (Km) of 9 μM.[2][3][4][5][6] This peptide can be utilized in various

assay formats to measure DAPK activity both in vitro and within a cellular context.

Quantitative Data for DAPK Inhibitors
The following table summarizes the inhibitory activity of selected compounds against DAPK1.

While these values were determined in vitro, they provide a valuable reference for cell-based

assay development and inhibitor screening.
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Compound Inhibitor Type Target(s) IC50 (nM)
Assay
Conditions

TC-DAPK 6 ATP-competitive DAPK1, DAPK3
69 (DAPK1), 225

(DAPK3)

In vitro kinase

assay with 10

μM ATP.[3][7][8]

Staurosporine
Broad-spectrum

kinase inhibitor

Multiple kinases

including PKC,

PKA, DAPK1

~2-20 nM (for

various kinases)

In vitro kinase

assays.[1][9]

Aryl

Carboxamide 4q
DAPK1 Inhibitor DAPK1 1090

In vitro ELISA-

based kinase

assay.[2][10]

Signaling Pathway
The following diagram illustrates the central role of DAPK1 in initiating apoptosis in response to

various stimuli.
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1. Seed cells in a
96-well plate

2. Treat cells with
DAPK activators/inhibitors

3. Load cells with fluorescent
DAPK substrate peptide

4. Incubate to allow for
peptide phosphorylation

5. Lyse cells

6. Measure fluorescence
(e.g., FRET or polarization)

7. Analyze data to
determine DAPK activity
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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